(2,3-Dihydrobenzo[b][1,4]dioxin-5-yl)(4-(thiophen-3-yloxy)piperidin-1-yl)methanone

• IUPAC Name: 2,3-dihydro-1,4-benzodioxin-5-yl-(4-thiophen-3-yloxypiperidin-1-yl)methanone
• InChI: InChI=1S/C18H19NO4S/c20-18(15-2-1-3-16-17(15)22-10-9-21-16)19-7-4-13(5-8-19)23-14-6-11-24-12-14/h1-3,6,11-13H,4-5,7-10H2
• InChI Key: WWHLYCNWHYMCOA-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CCC1OC2=CSC=C2)C(=O)C3=C4C(=CC=C3)OCCO4
• Molecular Formula: C18H19NO4S
• Molecular Weight: 345.4 g/mol
• CAS No.: 2034364-93-5

Description

(2,3-Dihydrobenzo[b][1,4]dioxin-5-yl)(4-(thiophen-3-yloxy)piperidin-1-yl)methanone is a useful research compound. Its molecular formula is C18H19NO4S and its molecular weight is 345.41. The purity is usually 95%.
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Biological Activity

The compound (2,3-Dihydrobenzo[b][1,4]dioxin-5-yl)(4-(thiophen-3-yloxy)piperidin-1-yl)methanone is of significant interest in medicinal chemistry due to its potential therapeutic applications. This article reviews its biological activity, focusing on its pharmacological properties, mechanisms of action, and relevant case studies.

Chemical Structure and Properties

The compound is characterized by a complex structure that includes a dihydrobenzo[b][1,4]dioxin moiety and a piperidine ring substituted with a thiophene group. The molecular formula is $C_{15}H_{15}NO_3S$, with a molecular weight of approximately 285.35 g/mol.

Research indicates that this compound may interact with various biological targets, including enzymes and receptors involved in inflammatory processes and cancer progression. Its structure suggests potential interactions with the cyclooxygenase (COX) pathways and other signaling pathways related to inflammation and tumor growth.

In Vitro Studies

In vitro studies have demonstrated that derivatives of the dihydrobenzo[b][1,4]dioxin scaffold exhibit inhibitory effects on several cancer cell lines. For instance, compounds related to this class have shown IC50 values in the low micromolar range against mPGES-1, an enzyme involved in prostaglandin synthesis which is crucial in inflammation and cancer .

A specific study highlighted that compounds similar to (2,3-Dihydrobenzo[b][1,4]dioxin-5-yl)(4-(thiophen-3-yloxy)piperidin-1-yl)methanone induced cell cycle arrest at the G0/G1 phase after 24 hours of exposure, leading to increased subG0/G1 fractions indicative of apoptosis after longer exposure times .

In Vivo Studies

While in vitro results are promising, in vivo studies are necessary to evaluate the pharmacokinetics and therapeutic efficacy of this compound. Current literature suggests that compounds with similar structures have shown significant anti-tumor activity in animal models .

Case Study 1: Anti-inflammatory Activity

A study investigated the anti-inflammatory effects of related compounds on animal models of arthritis. The results indicated a significant reduction in inflammatory markers following treatment with these compounds, suggesting their potential as anti-inflammatory agents .

Case Study 2: Cancer Therapeutics

Another study explored the efficacy of similar compounds against breast cancer cell lines. The results showed that these compounds inhibited cell proliferation effectively, with IC50 values ranging from 7.9 to 92 µM across different cell types . This highlights the potential for developing new cancer therapies based on this chemical scaffold.

Data Summary

Biological Activity	IC50 Values (µM)	Target	Study Reference
mPGES-1 Inhibition	Low micromolar range	Enzyme involved in PGE2 synthesis
Cell Proliferation (Breast Cancer)	7.9 - 92	Various cancer cell lines
Anti-inflammatory Effects	Significant Reduction	Inflammatory markers

Preparation Methods

Mitsunobu Reaction

The Mitsunobu reaction facilitates ether bond formation under mild conditions:

• Reactants : Piperidin-4-ol, thiophen-3-ol, diisopropyl azodicarboxylate (DIAD), and triphenylphosphine (PPh₃).
• Conditions : Anhydrous tetrahydrofuran (THF) at 0–25°C for 12–24 hours.
• Outcome : The reaction proceeds with inversion of configuration, yielding 4-(thiophen-3-yloxy)piperidine in ~70–85% yield.

Nucleophilic Substitution

Alternatively, a nucleophilic displacement strategy may be employed:

• Reactants : Piperidin-4-ol, 3-bromothiophene, and a strong base (e.g., sodium hydride).
• Conditions : Refluxing dimethylformamide (DMF) for 6–8 hours.
• Outcome : This method is less favored due to competing side reactions (e.g., elimination) but offers a viable pathway in the absence of Mitsunobu reagents.

Coupling of Benzodioxine Carboxylic Acid and Piperidine-Thiophene Amine

The final step involves forming the ketone linkage between the benzodioxine and piperidine-thiophene subunits. Two principal approaches are documented:

Mixed-Anhydride Method

Adapted from carboxamide syntheses, this method employs in situ activation of the carboxylic acid:

• Acid activation :
  2,3-Dihydrobenzo[b]dioxine-5-carboxylic acid is treated with isobutyl chloroformate and N-methylmorpholine in THF to form the mixed anhydride.
• Amine coupling :
  Addition of 4-(thiophen-3-yloxy)piperidine to the anhydride at 0–5°C, followed by stirring at room temperature for 4–6 hours, affords the target compound.
• Purification :
  Column chromatography (ethyl acetate/hexane, 3:1) yields the pure product (77% yield).

Acid Chloride Route

For large-scale synthesis, conversion to the acid chloride is preferred:

• Chlorination :
  Reaction of the carboxylic acid with thionyl chloride (SOCl₂) in dichloromethane (DCM) under reflux generates the acyl chloride.
• Amine reaction :
  The acyl chloride is reacted with 4-(thiophen-3-yloxy)piperidine in the presence of triethylamine, yielding the ketone after aqueous workup.

Comparative analysis : The mixed-anhydride method avoids harsh conditions but requires stringent moisture control. The acid chloride route offers higher reactivity but necessitates careful handling of corrosive reagents.

Analytical Characterization and Yield Optimization

Spectroscopic Data

• FT-IR : Strong absorption at 1680–1700 cm⁻¹ (C=O stretch).
• ¹H NMR : Distinct signals for the dioxane ring (δ 4.20–4.35 ppm, 4H), piperidine protons (δ 2.50–3.10 ppm), and thiophene aromatic protons (δ 7.10–7.40 ppm).
• MS (ESI) : [M+H]⁺ at m/z 372.4.

Yield Enhancement Strategies

• Microwave-assisted synthesis : Reduces reaction time from 12 hours to 2 hours, improving yield to 77%.
• Catalytic hydrogenation : For intermediates requiring reduction (e.g., nitro groups), palladium on carbon (Pd/C) under H₂ atmosphere ensures quantitative conversion.

Industrial-Scale Production Considerations

Patent data highlight critical parameters for scaling:

• Solvent selection : Isopropyl alcohol (IPA) minimizes byproduct formation during acid chloride reactions.
• pH control : Adjusting to pH 0.5–1.0 with HCl precipitates the hydrochloride salt, simplifying isolation.
• Cost-effective catalysts : Raney nickel offers a reusable alternative to noble metal catalysts for hydrogenation steps.

Challenges and Mitigation Strategies

• Thiophene instability :
  Thiophen-3-ol is prone to oxidation; thus, reactions are conducted under inert atmosphere (N₂/Ar).
• Piperidine basicity :
  Excess base (e.g., triethylamine) neutralizes HCl generated during coupling, preventing amine protonation.
• Purification difficulties : Flash chromatography with gradient elution (petroleum ether to ethyl acetate) resolves co-eluting impurities.